Cas no 885279-26-5 (Methyl 6-fluoro-1H-indazole-3-carboxylate)

• Product Name: Methyl 6-fluoro-1H-indazole-3-carboxylate
• CAS No: 885279-26-5
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• MDL: MFCD07371604
• CID: 711641
• PubChem ID: 53408637
• Update Time: 2025-06-13

Methyl 6-fluoro-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 6-fluoro-, methyl ester
• Methyl pound inverted question mark6-fluoro-1h-indazole-3-carboxylate
• Methyl 6-fluoro-1H-indazole-3-carboxylate (ACI)
• SB16340
• DS-17647
• SY111281
• MFCD07371604
• SCHEMBL15882110
• CS-0043028
• 885279-26-5
• DB-077800
• SENDDNMBMSOQCD-UHFFFAOYSA-N
• METHYL6-FLUORO-1H-INDAZOLE-3-CARBOXYLATE
• DTXSID60696367
• AKOS006285327
• 6-Fluoro-1H-indazole-3-carboxylic acid methyl ester

• MDL： MFCD07371604
• Inchi： 1S/C9H7FN2O2/c1-14-9(13)8-6-3-2-5(10)4-7(6)11-12-8/h2-4H,1H3,(H,11,12)
• InChI Key： SENDDNMBMSOQCD-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC(=CC=2)F)NN=1)OC

Computed Properties

• Exact Mass: 194.04900
• Monoisotopic Mass: 194.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.8
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 348.7±22.0 °C at 760 mmHg
• Flash Point: 164.7±22.3 °C
• PSA: 54.98000
• LogP: 1.48860
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 6-fluoro-1H-indazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Methyl 6-fluoro-1H-indazole-3-carboxylate

Recent Advances in the Application of Methyl 6-fluoro-1H-indazole-3-carboxylate (CAS: 885279-26-5) in Chemical Biology and Pharmaceutical Research

Methyl 6-fluoro-1H-indazole-3-carboxylate (CAS: 885279-26-5) is a fluorinated indazole derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the design of novel anticancer, anti-inflammatory, and antimicrobial agents, making it a focal point in medicinal chemistry.

One of the most notable applications of Methyl 6-fluoro-1H-indazole-3-carboxylate is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have utilized this compound to develop selective inhibitors for kinases such as JAK2, FLT3, and CDK4/6, which are pivotal in oncology research. For instance, a 2023 study demonstrated its incorporation into a novel JAK2 inhibitor with enhanced potency and selectivity, offering promising therapeutic potential for myeloproliferative disorders.

In addition to its role in kinase inhibition, Methyl 6-fluoro-1H-indazole-3-carboxylate has been explored for its anti-inflammatory properties. A recent publication in the Journal of Medicinal Chemistry (2024) reported its use in the synthesis of small-molecule modulators of the NLRP3 inflammasome, a key player in inflammatory diseases such as gout and Alzheimer's disease. The study revealed that derivatives of this compound exhibited significant inhibitory activity, suggesting its utility in developing next-generation anti-inflammatory drugs.

The synthetic versatility of Methyl 6-fluoro-1H-indazole-3-carboxylate further extends to antimicrobial research. A 2023 study published in Bioorganic & Medicinal Chemistry Letters described its incorporation into novel quinolone hybrids, which demonstrated potent activity against multidrug-resistant bacterial strains. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance, particularly in the context of Gram-negative pathogens.

From a chemical perspective, the fluorine atom at the 6-position of the indazole ring enhances the compound's metabolic stability and bioavailability, making it an attractive scaffold for drug design. Recent advancements in synthetic methodologies have also improved the efficiency of its production, enabling larger-scale applications in preclinical and clinical research. For example, a 2024 study in Organic Process Research & Development outlined a scalable and cost-effective synthesis route, which could facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, Methyl 6-fluoro-1H-indazole-3-carboxylate (CAS: 885279-26-5) represents a highly valuable intermediate in modern drug discovery, with demonstrated applications in oncology, inflammation, and infectious disease research. Its unique chemical properties and synthetic accessibility position it as a cornerstone in the development of next-generation therapeutics. Future research is expected to further explore its potential in targeted drug delivery and combination therapies, solidifying its role in the evolving landscape of chemical biology and pharmaceutical sciences.